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Compound of Interest

Compound Name: Barbital sodium

Cat. No.: B1261173

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Barbital sodium for
inducing and maintaining sleep in animal studies. The information is intended to guide
researchers in designing and executing experiments to evaluate sleep patterns and the effects
of novel compounds on sleep architecture.

Introduction

Barbital sodium, a long-acting barbiturate, has been utilized in research to induce and
maintain sleep in various animal models.[1] Its primary mechanism of action involves the
potentiation of the inhibitory neurotransmitter y-aminobutyric acid (GABA) at the GABA-A
receptor, leading to central nervous system depression.[1][2] While largely replaced in clinical
practice, its consistent and prolonged effects make it a useful tool in preclinical sleep research.

[1]

Mechanism of Action

Barbital sodium, like other barbiturates, acts as a positive allosteric modulator of the GABA-A
receptor.[1] It binds to a site on the receptor distinct from the GABA and benzodiazepine
binding sites.[1] This binding increases the duration of the chloride channel opening, leading to
an influx of chloride ions and hyperpolarization of the neuronal membrane.[1] This enhanced
inhibitory signaling results in sedation and hypnosis.[3] At higher concentrations, barbiturates
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can also directly activate the GABA-A receptor and inhibit AMPA and kainate receptors,
contributing to their profound CNS depressant effects.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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